Cas no 119340-53-3 (Cyclic ADP-ribose)

• Product Name: Cyclic ADP-ribose
• CAS No: 119340-53-3
• MF: C₁₅H₂₁N₅O₁₃P₂
• MW: 541.300465345383
• CID: 167572
• PubChem ID: 123847
• Update Time: 2025-05-21

Cyclic ADP-ribose Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), 1-b-D-ribofuranosyl-, intramol. P',5''-ester
• cADPR
• CYCLIC ADENOSINE DIPHOSPHATE RIBOSE ( CADPR )
• adenosine 5'-cyclic-diphosphoribose
• cADP-Ribose
• cyclic adenosine 5'-diphosphate ribose
• cyclic adenosine 5'-diphosphoribose
• Cyclic Adenosine Diphosphate Ribose
• cyclic ADP-D-ribose
• Cyclic ADPR
• E-NAD
• Enzyme-activated NAD
• ADP-cyclo[N1:1′′]-ribose
• CyclicADP-ribose
• cAPD ribose
• C13050
• CADPR SODIUM SALT
• cADP-Ribose (cADPR)
• ADP-CYCLO-[N1:1'']-RIBOSE
• CYCLIC ADENOSINE DIPHOSPHATE-RIBOSE
• CYCLIC ADP-RIBOSE
• ADENOSINE 5'-(TRIHYDROGEN DIPHOSPHATE), N-.ALPHA.-D-RIBOFURANOSYL-, INTRAMOL. 5'-5'-ESTER
• (2R,3R,4S,5R,13R,14S,15R,16R)-8,10-dihydroxy-24-imino-8,10-dioxo-7,9,11,25,26-pentaoxa-1,17,19,22-tetraza-8lambda5,10lambda5-diphosphapentacyclo[18.3.1.12,5.113,16.017,21]hexacosa-18,20,22-triene-3,4,14,15-tetrol
• Cyclic ADP Ribose
• Cyclic ADP-?ribose
• CHEBI:31445
• (2R,3R,4S,5R,8S,10R,13R,14S,15R,16R,24E)-24-imino-7,9,11,25,26-pentaoxa-1,17,19,22-tetraaza-8,10-diphosphapentacyclo[18.3.1.1~2,5~.1~13,16~.0~17,21~]hexacosa-18,20,22-triene-3,4,8,10,14,15-hexol 8,10-dioxide (non-preferred name)
• Q2467043
• (2R,3R,4S,5R,13R,14S,15R,16R)-3,4,8,10,14,15-hexahydroxy-24-imino-7,9,11,25,26-pentaoxa-1,17,19,22-tetraaza-8$l^{5},10$l^{5}-diphosphapentacyclo[18.3.1.1^{2,5}.1^{13,16}.0^{17,21}]hexacosa-18,20,22-triene-8,10-dione
• UNII-Q780BR06V8
• BQOHYSXSASDCEA-KEOHHSTQSA-N
• J-004109
• CS-0119339
• HY-N7395
• cADP-Ribose (cADPR) Ammonium Salt (~90%)
• GTPL2445
• Q780BR06V8
• DTXSID50896995
• AKOS040744206
• 119340-53-3
• Q27459000
• Cyclic adenosine 5'-diphosphate ribose ammonium salt
• Adenosine 5'-(trihydrogen diphosphate), N-alpha-D-ribofuranosyl-, intramol. 5'-5'-ester
• SCHEMBL21437128
• Adenosine Diphosphate Ribose, Cyclic
• ADPribose, Cyclic
• E5-diphosphapentacyclo[18.3.1.12,5.113,16.017,21]hexacosa-18,20,22-triene-3,4,14,15-tetrol
• E5,10
• Adenosine 5'-(trihydrogen diphosphate), 1-.beta.-D-ribofuranosyl-, intramol. P',5''-ester
• Adenosine 5'-(trihydrogen diphosphate), 1-beta-D-ribofuranosyl-, intramol. P',5''-ester
• (2R,3R,4S,5R,13R,14S,15R,16R)-3,4,8,10,14,15-hexahydroxy-24-imino-7,9,11,25,26-pentaoxa-1,17,19,22-tetraaza-8$l^(5),10$l^(5)-diphosphapentacyclo(18.3.1.1^(2,5).1^(13,16).0^(17,21))hexacosa-18,20,22-triene-8,10-dione
• cADP Ribose
• DTXCID601326433
• cADP-Ribose Ammonium Salt; (cADPR) Ammonium Salt
• ADP-Ribose, Cyclic
• (2R,3R,4S,5R,13R,14S,15R,16R)-8,10-dihydroxy-24-imino-8,10-dioxo-7,9,11,25,26-pentaoxa-1,17,19,22-tetraza-8
• Cyclic ADPribose
• (2R,3R,4S,5R,13R,14S,15R,16R)-8,10-dihydroxy-24-imino-8,10-dioxo-7,9,11,25,26-pentaoxa-1,17,19,22-tetraza-8lambda5,10lambda5-diphosphapentacyclo(18.3.1.12,5.113,16.017,21)hexacosa-18,20,22-triene-3,4,14,15-tetrol
• DA-52210
• Cyclic ADP-ribose

• Inchi： 1S/C15H21N5O13P2/c16-12-7-13-18-4-19(12)14-10(23)8(21)5(31-14)1-29-34(25,26)33-35(27,28)30-2-6-9(22)11(24)15(32-6)20(13)3-17-7/h3-6,8-11,14-16,21-24H,1-2H2,(H,25,26)(H,27,28)/t5-,6-,8-,9-,10-,11-,14-,15-/m1/s1
• InChI Key： BQOHYSXSASDCEA-KEOHHSTQSA-N
• SMILES： P1(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4=C(C3=N)N=CN4[C@H]3[C@@H]([C@@H]([C@@H](CO1)O3)O)O)O2)O)O

Computed Properties

• Exact Mass: 541.06100
• Monoisotopic Mass: 541.06110974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 0
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.7
• Topological Polar Surface Area: 259Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 276.92000
• LogP: -2.29370
• Solubility: Not determined

Cyclic ADP-ribose Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentose phosphates

Additional information on Cyclic ADP-ribose

Introduction to Cyclic ADP-Ribose (CAS No. 119340-53-3)

Cyclic ADP-ribose, also known as cADPr, is a naturally occurring nucleotide that plays a critical role in cellular signaling pathways. With the CAS registry number 119340-53-3, this compound has garnered significant attention in the scientific community due to its involvement in various biological processes, including calcium signaling, gene expression, and cellular responses to stress. Recent studies have further elucidated its mechanisms of action and its potential therapeutic applications.

The structure of cADPr consists of two nucleotides linked by a phosphodiester bond, forming a cyclic structure. This unique configuration allows it to act as a second messenger, facilitating communication within cells. Research has shown that cADPr is synthesized by specific enzymes, such as CD38 and CD157, which are members of the ADP-ribosyltransferase family. These enzymes catalyze the conversion of nicotinamide adenine dinucleotide (NAD) into cADPr, a process that is tightly regulated under physiological conditions.

One of the most significant findings in recent years is the role of cADPr in calcium signaling. Studies have demonstrated that cADPr activates specific ion channels, such as the ryanodine receptors, leading to the release of calcium ions from intracellular stores. This calcium signaling pathway is crucial for various cellular functions, including muscle contraction, neurotransmitter release, and gene expression regulation. The discovery of these mechanisms has opened new avenues for understanding diseases associated with calcium dysregulation, such as cardiovascular disorders and neurodegenerative diseases.

In addition to its role in calcium signaling, cADPr has been implicated in cellular responses to oxidative stress and inflammation. Emerging research suggests that cADPr modulates the activity of key transcription factors, such as NF-kappaB, which are central to inflammatory responses. This highlights the potential of targeting cADPr metabolism in developing novel therapeutic strategies for inflammatory diseases.

The latest advancements in molecular biology techniques have enabled researchers to study the biosynthesis and degradation of cADPr with unprecedented precision. For instance, CRISPR-Cas9 gene editing has been used to knock out genes encoding enzymes involved in cADPr metabolism, providing insights into their physiological roles. These studies have revealed that dysregulation of cADPr levels can contribute to pathological conditions such as cancer, diabetes, and aging.

Moreover, recent clinical trials have explored the potential of targeting cADPr pathways in treating various diseases. For example, inhibitors of CD38, an enzyme responsible for synthesizing cADPr, have shown promise in preclinical models of multiple myeloma and other cancers. These findings underscore the importance of further research into the therapeutic potential of modulating cADPr levels.

In conclusion, cyclic ADP-ribose (CAS No. 119340-53-3) is a versatile molecule with diverse roles in cellular physiology and pathology. Its involvement in calcium signaling, inflammation, and oxidative stress response makes it a compelling target for drug development. As our understanding of its mechanisms deepens, we can expect exciting breakthroughs in harnessing its potential for treating a wide range of human diseases.